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These application notes provide a comprehensive overview of the critical role of vanadium (V)
as a microalloying element in high-strength, low-alloy (HSLA) steels. The information presented
herein details the strengthening mechanisms conferred by vanadium, its influence on the
steel's microstructure, and the resulting enhancement of mechanical properties. Detailed
experimental protocols for the characterization of vanadium-alloyed HSLA steels are also
provided to facilitate further research and development in this field.

Introduction to Vanadium in HSLA Steels

Vanadium is a key microalloying element used in HSLA steels to achieve a desirable
combination of high strength, good toughness, and excellent weldability.[1] Typically added in
amounts ranging from 0.05 to 0.15 wt.%, vanadium primarily imparts its beneficial effects
through precipitation strengthening and grain refinement.[2][3] The high solubility of vanadium
carbides and nitrides in austenite at high temperatures allows for their controlled precipitation
as fine, dispersed carbonitride (V(C,N)) particles within the ferrite matrix during cooling.[4][5]
These precipitates effectively impede dislocation motion, thereby increasing the steel's
strength.[2]

Strengthening Mechanisms of Vanadium in HSLA
Steels
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The primary strengthening mechanisms of vanadium in HSLA steels are:

e Precipitation Strengthening: During the cooling phase of thermomechanical processing, fine,
nano-sized vanadium carbonitride (V(C,N)) precipitates form within the ferrite matrix.[2]
These hard particles act as obstacles to the movement of dislocations, significantly
increasing the yield and tensile strength of the steel. The size of these precipitates typically
ranges from 5 to 100 nm in diameter.[2]

o Grain Refinement: Vanadium, in conjunction with controlled rolling and cooling strategies,
contributes to the refinement of the ferrite grain size. A finer grain structure enhances both
strength and toughness by increasing the number of grain boundaries, which act as barriers
to dislocation motion.

The interplay of these mechanisms allows for the production of steels with superior mechanical
properties compared to conventional carbon steels.

Quantitative Data on the Effects of Vanadium

The addition of vanadium has a pronounced effect on the mechanical properties of HSLA
steels. The following tables summarize the quantitative impact of vanadium content on yield
strength, tensile strength, and impact toughness.

Table 1: Effect of Vanadium and Titanium Modification on Mechanical Properties of DMR-249A
HSLA Steel (Normalized Condition)

Charpy Impact

Steel Vanadium Titanium Yield Strength

. . Toughness (J
Designation (wt.%) (wt.%) (MPa)

at -60°C)

A 0.06 0.015 - -
B 0.09 0.015 - -
C 0.12 0.015 - -
D 0.10 0.000 > 390 >78
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Data compiled from a study on DMR-249A HSLA steel, which requires a minimum yield
strength of 390 MPa and Charpy impact toughness of 78J at -60°C. Only the steel without
titanium met the specified properties in the normalized condition, attributed to the presence of
nanoscale vanadium-rich carbonitride particles.[6]

Table 2: General Mechanical Properties of HSLA Steels

Property Value Range
Yield Strength 250 - 590 MPa (36,000 - 86,000 psi)
Tensile Strength 400 - 800 MPa (58,000 - 116,000 psi)

These are general ranges for HSLA steels and can vary significantly based on the specific
grade, composition, and processing.[1][3]

Experimental Protocols

Detailed methodologies for the characterization of vanadium-alloyed HSLA steels are provided
below. These protocols are based on established standards and best practices in the field.

Protocol for Transmission Electron Microscopy (TEM) of
Vanadium Precipitates

Objective: To characterize the size, morphology, and distribution of vanadium carbonitride
precipitates in HSLA steel. The carbon extraction replica technique is particularly effective for
isolating these precipitates from the steel matrix for clearer imaging and analysis.[7][8][9]

Methodology:
e Sample Preparation:
o Cut a representative section from the HSLA steel sample.

o Mechanically grind and polish the surface of the specimen to a mirror finish using standard
metallographic procedures.
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o Lightly etch the polished surface with a 2% Nital solution (2% nitric acid in ethanol) to
reveal the microstructure.[7]

Carbon Coating:

o Place the etched specimen in a high-vacuum carbon evaporator.

o Deposit a thin, uniform layer of carbon (approximately 20-30 nm) onto the etched surface.

[7]
Replica Stripping:
o Score the carbon film into small squares (e.g., 2x2 mm) using a sharp blade.

o Immerse the specimen in a 10% Nital solution to etch away the steel matrix, leaving the
carbon replica with the embedded precipitates floating on the surface of the solution.[7]

Replica Collection and Cleaning:

o Carefully collect the floating carbon replica squares onto copper TEM grids.

o Wash the grids with the replica in a series of ethanol and distilled water baths to remove
any residual etchant and debris.

TEM Analysis:

o

Load the dried TEM grids into the transmission electron microscope.

o Operate the TEM at a suitable accelerating voltage (e.g., 200 kV).

o Acquire bright-field and dark-field images to visualize the precipitates.

o Perform selected area electron diffraction (SAED) to identify the crystal structure of the
precipitates.

o Utilize energy-dispersive X-ray spectroscopy (EDS) to determine the elemental
composition of the precipitates and confirm the presence of vanadium, carbon, and
nitrogen.
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Protocol for Tensile Testing of HSLA Steel

Objective: To determine the yield strength, ultimate tensile strength, and ductility (elongation
and reduction of area) of vanadium-alloyed HSLA steel in accordance with ASTM E8/ES8M
standards.[10][11]

Methodology:
e Specimen Preparation:

o Machine tensile test specimens from the HSLA steel plate or sheet. The dimensions
should conform to ASTM E8/E8M specifications. For an 8mm thick plate, a standard
rectangular specimen with a 50 mm gauge length and 12.5 mm width is appropriate.[10]

o Ensure the surface finish of the specimen is smooth and free from defects that could act
as stress concentrators.

e Test Setup:

o Measure the initial cross-sectional area and gauge length of the specimen.

o Securely mount the specimen in the grips of a universal testing machine.

o Attach an extensometer to the gauge length of the specimen to accurately measure strain.
o Testing Procedure:

o Apply a uniaxial tensile load to the specimen at a constant strain rate as specified in ASTM
ES.

o Continuously record the applied load and the corresponding elongation from the
extensometer.

o Continue the test until the specimen fractures.
e Data Analysis:

o Plot the stress-strain curve from the recorded load-elongation data.
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o Determine the 0.2% offset yield strength.
o lIdentify the ultimate tensile strength (the maximum stress on the curve).

o Measure the final gauge length and the cross-sectional area at the point of fracture to
calculate the percent elongation and percent reduction of area, respectively.

Protocol for Charpy V-Notch Impact Testing of HSLA
Steel

Objective: To evaluate the toughness and the ductile-to-brittle transition temperature of
vanadium-alloyed HSLA steel as per ASTM A370/E23 standards.[12][13]

Methodology:
e Specimen Preparation:

o Machine standard Charpy V-notch specimens from the HSLA steel material. The standard
specimen dimensions are 10mm x 10mm x 55mm with a 2mm deep V-notch at a 45°
angle with a 0.25mm root radius.[12][14]

o For testing at different temperatures, prepare a set of identical specimens.
o Test Setup:
o Calibrate the Charpy impact testing machine.

o For tests at non-ambient temperatures, condition the specimens in a temperature-
controlled bath or chamber for a sufficient time to ensure a uniform temperature
throughout the specimen.

e Testing Procedure:

o Quickly transfer the conditioned specimen from the temperature bath to the anvils of the
Charpy tester, ensuring the notch is properly aligned opposite to the point of impact. The
time between removal from the bath and impact should not exceed 5 seconds.

o Release the pendulum hammer to strike and fracture the specimen.
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o Record the absorbed energy from the machine's scale.

o Data Analysis:

o For tests conducted over a range of temperatures, plot the absorbed energy versus
temperature to determine the ductile-to-brittle transition temperature.

o Examine the fracture surface to assess the percentage of shear (ductile) and cleavage
(brittle) fracture.

Protocol for Dilatometry Analysis of Phase
Transformations

Objective: To study the phase transformation kinetics, including the precipitation of vanadium
carbonitrides, in HSLA steel during controlled heating and cooling cycles.

Methodology:
e Specimen Preparation:

o Machine a small, cylindrical or rectangular specimen from the HSLA steel with precise
dimensions suitable for the dilatometer.

o Test Setup:
o Place the specimen in the dilatometer furnace.
o Attach a thermocouple to the specimen for accurate temperature measurement.
o Position the push-rod to measure the dimensional changes of the specimen.

e Testing Procedure:

o Program the desired thermal cycle. For studying V(C,N) precipitation, a typical cycle might
involve:

» Heating to a high austenitizing temperature (e.g., 1200°C) to dissolve existing
precipitates.[15]
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» Holding at the austenitizing temperature to ensure a homogeneous austenite phase.

= Controlled cooling at various rates (e.g., 1°C/s to 50°C/s) through the austenite-to-ferrite
transformation region.[16][17]

o Continuously record the change in length of the specimen as a function of temperature
and time.

o Data Analysis:

o Plot the change in length versus temperature. Deviations from the linear thermal
expansion/contraction indicate phase transformations.

o The start and finish temperatures of the austenite-to-ferrite transformation can be
determined from the dilatometric curve.

o Subtle changes in the slope of the curve during cooling in the ferrite region can indicate
the precipitation of V(C,N).

Visualizations
The following diagrams illustrate key concepts related to the application of vanadium in HSLA
steels.
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Caption: Strengthening mechanism of vanadium in HSLA steel.
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Caption: Experimental workflow for characterizing V-HSLA steel.
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Caption: Logical relationship of V in HSLA steels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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